Canbisol, (+/-)-(rrr)-

• Molecular Formula: C24H38O3
• Molecular Weight: 374.6 g/mol
• IUPAC Name: (6aR,9R,10aR)-6,6-dimethyl-3-(2-methyloctan-2-yl)-6a,7,8,9,10,10a-hexahydrobenzo[c]chromene-1,9-diol
• InChI: InChI=1S/C24H38O3/c1-6-7-8-9-12-23(2,3)16-13-20(26)22-18-15-17(25)10-11-19(18)24(4,5)27-21(22)14-16/h13-14,17-19,25-26H,6-12,15H2,1-5H3/t17-,18-,19-/m1/s1
• InChI Key: UEKGZFCGRQYMRM-GUDVDZBRSA-N
• Isomeric SMILES: CCCCCCC(C)(C)C1=CC(=C2[C@@H]3C[C@@H](CC[C@H]3C(OC2=C1)(C)C)O)O
• Canonical SMILES: CCCCCCC(C)(C)C1=CC(=C2C3CC(CCC3C(OC2=C1)(C)C)O)O
• CAS No.: 101693-56-5

Description

Canbisol, also known as Nabidrox, is a synthetic cannabinoid derivative. It is the dimethylheptyl homologue of 9-nor-9β-hydroxyhexahydrocannabinol (HHC). This compound is a potent agonist at both the CB1 and CB2 receptors, with a binding affinity of 0.1 nM at CB1 and 0.2 nM at CB2 . Canbisol is primarily used in scientific research, particularly in receptor binding studies to determine the structure and function of cannabinoid receptors .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Canbisol involves several steps, starting with the preparation of the core benzochromene structure. The key steps include:

Formation of the benzochromene core: This involves the cyclization of a suitable precursor under acidic or basic conditions.

Introduction of the dimethylheptyl side chain: This step typically involves alkylation reactions using appropriate alkyl halides.

Industrial Production Methods

Industrial production of Canbisol follows similar synthetic routes but on a larger scale. The process involves:

Bulk synthesis of intermediates: Large-scale preparation of the benzochromene core and the dimethylheptyl side chain.

Optimization of reaction conditions: Ensuring high yield and purity through controlled reaction conditions.

Purification: Using techniques such as chromatography to isolate and purify the final product.

Chemical Reactions Analysis

Types of Reactions

Canbisol undergoes various chemical reactions, including:

Oxidation: Canbisol can be oxidized to form quinones and other oxidized derivatives.

Reduction: Reduction reactions can convert Canbisol to its corresponding reduced forms.

Substitution: Electrophilic and nucleophilic substitution reactions can introduce different functional groups onto the Canbisol molecule.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are used.

Substitution: Reagents like halogens (Cl2, Br2) and nucleophiles (NH3, OH-) are employed under various conditions.

Major Products

The major products formed from these reactions include hydroxylated derivatives, reduced forms, and substituted analogs of Canbisol.

Scientific Research Applications

Canbisol has a wide range of applications in scientific research:

Chemistry: Used in receptor binding studies to understand the structure and function of cannabinoid receptors.

Biology: Investigated for its effects on cellular signaling pathways and receptor interactions.

Medicine: Studied for its potential therapeutic effects, including analgesic and anti-inflammatory properties.

Industry: Utilized in the development of new synthetic cannabinoids and related compounds.

Comparison with Similar Compounds

Canbisol is similar to other synthetic cannabinoids such as:

• CP 42,096
• HU-210
• HU-243
• Nabilone

Uniqueness

What sets Canbisol apart is its high binding affinity for both CB1 and CB2 receptors, making it a potent agonist. This high affinity allows for more effective receptor activation and modulation of signaling pathways compared to other cannabinoids .